Cas no 82212-51-9 (1-(chloromethyl)-2-methoxy-3-methylbenzene)

• Product Name: 1-(chloromethyl)-2-methoxy-3-methylbenzene
• CAS No: 82212-51-9
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD18398323
• CID: 696001
• PubChem ID: 20487159
• Update Time: 2025-05-24

1-(chloromethyl)-2-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-2-methoxy-3-methyl-
• 1-(chloromethyl)-2-methoxy-3-methylBenzene
• DTXSID90607966
• EN300-1967389
• 82212-51-9
• SCHEMBL11088431
• FT-0766028
• 1-(chloromethyl)-2-methoxy-3-methylbenzene

• MDL： MFCD18398323
• Inchi： 1S/C9H11ClO/c1-7-4-3-5-8(6-10)9(7)11-2/h3-5H,6H2,1-2H3
• InChI Key： HUTTZQCKRYHIRP-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C)C=1OC

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-(chloromethyl)-2-methoxy-3-methylbenzene

1-(Chloromethyl)-2-methoxy-3-methylbenzene: An Overview of Its Properties and Applications

1-(Chloromethyl)-2-methoxy-3-methylbenzene, with the CAS number 82212-51-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes a chloromethyl group, a methoxy substituent, and a methyl group attached to a benzene ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 1-(chloromethyl)-2-methoxy-3-methylbenzene is C₉H₁₁OCl, and its molecular weight is approximately 170.64 g/mol. The compound is typically a colorless liquid with a characteristic aromatic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it suitable for use in a wide range of chemical reactions and processes.

In terms of its physical properties, 1-(chloromethyl)-2-methoxy-3-methylbenzene has a boiling point of around 195°C and a melting point of -30°C. Its density is approximately 1.07 g/cm³ at room temperature. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications.

The chloromethyl group in 1-(chloromethyl)-2-methoxy-3-methylbenzene makes it an excellent precursor for the synthesis of more complex organic molecules. The reactivity of the chloromethyl group allows for the introduction of various functional groups through substitution reactions, making it a valuable intermediate in organic synthesis. For instance, it can be used to synthesize compounds with hydroxymethyl, aminomethyl, or carboxymethyl functionalities, which are important in the development of pharmaceuticals and other bioactive molecules.

The methoxy substituent on the benzene ring imparts additional stability to the molecule and influences its electronic properties. This functional group can enhance the lipophilicity of the compound, making it more suitable for applications where membrane permeability is crucial. In pharmaceutical research, compounds with methoxy groups are often used to improve the bioavailability and efficacy of drugs.

The presence of the methyl group on the benzene ring further contributes to the overall stability and reactivity of 1-(chloromethyl)-2-methoxy-3-methylbenzene. The methyl group can influence the electronic distribution within the molecule, affecting its reactivity in various chemical reactions. This makes the compound particularly useful in synthetic pathways that require precise control over reaction conditions.

In recent years, there has been growing interest in the use of 1-(chloromethyl)-2-methoxy-3-methylbenzene as a building block for the development of new materials and pharmaceuticals. One notable application is in the synthesis of ligands for metal complexes used in catalysis. The unique combination of functional groups in this compound allows for the design of highly efficient catalysts that can facilitate a wide range of chemical transformations.

In the field of medicinal chemistry, 1-(chloromethyl)-2-methoxy-3-methylbenzene has shown promise as a starting material for the synthesis of novel drugs with potential therapeutic applications. For example, researchers have explored its use in the development of anticancer agents, where its ability to form stable complexes with metal ions can enhance drug delivery and target specificity. Additionally, studies have investigated its potential as an intermediate in the synthesis of antiviral compounds, particularly those targeting viral replication mechanisms.

Beyond its applications in pharmaceuticals, 1-(chloromethyl)-2-methoxy-3-methylbenzene has also found use in materials science. Its unique chemical structure makes it suitable for the preparation of polymers with specific properties, such as enhanced thermal stability or improved mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

In conclusion, 1-(chloromethyl)-2-methoxy-3-methylbenzene (CAS No. 82212-51-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique combination of functional groups provides opportunities for innovative research and development in organic synthesis, medicinal chemistry, materials science, and beyond. As ongoing research continues to uncover new possibilities for this compound, it is likely to remain an important tool for scientists and researchers worldwide.